Cas no 2229576-89-8 (2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2229576-89-8
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 6184852
• PubChem ID: 165971173
• Update Time: 2025-10-28

2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline
• EN300-1919676
• 2229576-89-8

• Inchi： 1S/C11H15BrFN/c1-8(7-12)10-5-4-9(13)6-11(10)14(2)3/h4-6,8H,7H2,1-3H3
• InChI Key： MVUVUFGYPCDUMY-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=CC=1N(C)C)F

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų

Additional information on 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline

Research Brief on 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline (CAS: 2229576-89-8): Recent Advances and Applications

The compound 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline (CAS: 2229576-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This brominated aniline derivative exhibits unique structural features that make it a promising candidate for various applications, including drug discovery, medicinal chemistry, and chemical biology probes. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline as a key intermediate in the synthesis of novel kinase inhibitors. The bromine moiety at the propan-2-yl position was found to be particularly reactive in palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the molecular scaffold. Researchers successfully incorporated this building block into several lead compounds showing nanomolar activity against specific cancer-related kinases.

In the realm of chemical biology, a recent Nature Chemical Biology publication (2024) highlighted the use of 2229576-89-8 as a precursor for photoaffinity labeling probes. The compound's fluorine atom allows for easy ¹⁸F-radiolabeling, making it valuable for positron emission tomography (PET) tracer development. The dimethylaniline structure provides an excellent platform for further modifications while maintaining favorable pharmacokinetic properties.

The synthetic accessibility of 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable, high-yield synthesis route starting from commercially available 5-fluoro-N,N-dimethylaniline. The optimized procedure achieved >85% yield with excellent purity, addressing previous challenges in large-scale production of this valuable intermediate.

Emerging research suggests potential therapeutic applications beyond its use as an intermediate. Preliminary in vitro studies indicate that derivatives of 2229576-89-8 may exhibit moderate antimicrobial activity against drug-resistant bacterial strains. However, further structure-activity relationship studies are needed to optimize this biological activity while minimizing potential toxicity.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates for 2-(1-bromopropan-2-yl)-5-fluoro-N,N-dimethylaniline emphasize the need for proper personal protective equipment when handling this compound, particularly due to its bromine content and potential skin sensitization properties. Proper storage conditions (under inert atmosphere at -20°C) have been shown to significantly improve its shelf life.

Future research directions for this compound include exploration of its use in DNA-encoded library technology (DELT), development of bifunctional chemical probes for target identification, and investigation of its potential as a fragment in fragment-based drug discovery. The unique combination of bromine reactivity and fluorine substitution in this molecule continues to make it a valuable tool in modern drug discovery pipelines.